Cas no 380342-48-3 (2-chloro-N-(4-chlorophenyl)-5-nitrobenzene-1-sulfonamide)

• Product Name: 2-chloro-N-(4-chlorophenyl)-5-nitrobenzene-1-sulfonamide
• CAS No: 380342-48-3
• MF: C₁₂H₈Cl₂N₂O₄S
• MW: 347.173919677734
• CID: 3104919
• PubChem ID: 3688341
• Update Time: 2025-06-28

2-chloro-N-(4-chlorophenyl)-5-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(4-chloro-phenyl)-5-nitro-benzenesulfonamide
• 2-chloro-N-(4-chlorophenyl)-5-nitrobenzene-1-sulfonamide
• EN300-01738
• Z45635574
• G34744
• C12H8Cl2N2O4S
• 380342-48-3
• AKOS000115653
• CS-0218695
• STK982211
• 2-chloro-N-(4-chlorophenyl)-5-nitrobenzenesulfonamide

• Inchi： 1S/C12H8Cl2N2O4S/c13-8-1-3-9(4-2-8)15-21(19,20)12-7-10(16(17)18)5-6-11(12)14/h1-7,15H
• InChI Key： IMDRFAQPVVSKJD-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1S(NC1C=CC(=CC=1)Cl)(=O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 345.9581833Da
• Monoisotopic Mass: 345.9581833Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 100Ų

Additional information on 2-chloro-N-(4-chlorophenyl)-5-nitrobenzene-1-sulfonamide

Professional Introduction to Compound with CAS No. 380342-48-3 and Product Name: 2-chloro-N-(4-chlorophenyl)-5-nitrobenzene-1-sulfonamide

The compound with the CAS number 380342-48-3 and the product name 2-chloro-N-(4-chlorophenyl)-5-nitrobenzene-1-sulfonamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound includes a benzene ring substituted with chloro, nitro, and sulfonamide functional groups, which contribute to its distinct reactivity and biological activity.

One of the most striking features of 2-chloro-N-(4-chlorophenyl)-5-nitrobenzene-1-sulfonamide is its ability to interact with various biological targets, making it a promising candidate for further investigation in drug discovery. The presence of multiple electronegative groups such as chlorine and nitro atoms enhances its binding affinity to enzymes and receptors, which is crucial for developing effective therapeutic agents. Recent studies have highlighted the compound's potential in inhibiting certain enzymes that are implicated in inflammatory diseases and cancer.

In the realm of medicinal chemistry, the synthesis and optimization of sulfonylamine derivatives have been a focal point due to their diverse pharmacological properties. The 2-chloro-N-(4-chlorophenyl)-5-nitrobenzene-1-sulfonamide structure exemplifies how strategic functionalization can lead to compounds with enhanced biological activity. The sulfonamide group, in particular, is known for its role in drug design due to its ability to form hydrogen bonds and interact with biological targets. This property has been leveraged in the development of antibiotics, antiviral agents, and anti-inflammatory drugs.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 2-chloro-N-(4-chlorophenyl)-5-nitrobenzene-1-sulfonamide with various biological targets more accurately. These studies have revealed that the compound can bind to enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation pathways. By modulating the activity of these enzymes, the compound shows promise in alleviating symptoms associated with chronic inflammatory conditions.

The synthesis of 2-chloro-N-(4-chlorophenyl)-5-nitrobenzene-1-sulfonamide involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The chlorination and nitration steps are particularly critical, as they introduce the key functional groups that dictate the compound's biological activity. Researchers have employed various catalysts and solvents to optimize these reactions, resulting in more efficient synthetic routes.

One of the most exciting aspects of 2-chloro-N-(4-chlorophenyl)-5-nitrobenzene-1-sulfonamide is its potential in developing novel therapeutic strategies for cancer treatment. Preliminary studies have shown that the compound can induce apoptosis in certain cancer cell lines by inhibiting key signaling pathways involved in cell proliferation. The ability of this compound to selectively target cancer cells while minimizing toxicity to healthy cells makes it an attractive candidate for further development.

The role of 2-chloro-N-(4-chlorophenyl)-5-nitrobenzene-1-sulfonamide in addressing global health challenges cannot be overstated. As drug-resistant strains of bacteria and viruses continue to emerge, there is an urgent need for new therapeutic agents that can combat these pathogens effectively. The unique chemical properties of this compound make it a valuable tool in the fight against infectious diseases.

Future research on 2-chloro-N-(4-chlorophenyl)-5-nitrobenzene-1-sulfonamide will likely focus on optimizing its pharmacokinetic properties and exploring new applications in drug development. Advances in biotechnology and synthetic chemistry will continue to enhance our ability to modify and improve this compound, leading to more effective therapeutic agents.

In conclusion, 2-chloro-N-(4-chlorophenyl)-5-nitrobenzene-1-sulfonamide represents a significant advancement in pharmaceutical chemistry with promising applications in drug development. Its unique structural features and biological activity make it a valuable candidate for further investigation. As research continues to uncover new insights into its properties and potential applications, this compound is poised to play a crucial role in addressing some of the most pressing health challenges faced by humanity today.